![molecular formula C20H15ClFN3O4S B2737405 2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-(furan-2-ylmethyl)acetamide CAS No. 1031575-47-9](/img/structure/B2737405.png)
2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H15ClFN3O4S and its molecular weight is 447.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Kinase Inhibition and Anticancer Activity
The structure of this compound suggests potential for kinase inhibition, an area of interest for cancer research. Kinase inhibitors target specific pathways that are dysregulated in cancer cells, offering therapeutic avenues. A related compound demonstrated efficacy as a dual inhibitor of PI3Kα and mTOR, crucial for cancer cell survival and proliferation (Stec et al., 2011). Another study synthesized derivatives with a focus on antitumor activity, exploring how various substitutions on the benzothiazole ring influence activity against human tumor cell lines (Yurttaş, Tay, & Demirayak, 2015).
Anticonvulsant Properties
Compounds with heteroaromatic groups, including furan, have shown promising anticonvulsant activities. This is highlighted by research into alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, which demonstrated excellent protection against seizures in animal models, indicating potential for the development of new antiepileptic drugs (Kohn et al., 1993).
Anti-inflammatory and Antimicrobial Activities
The structural motifs within the compound suggest potential anti-inflammatory and antimicrobial effects. For instance, thiazolopyrimidine derivatives have been studied for their antinociceptive (pain-relieving) and anti-inflammatory activities, showing significant results in preclinical models (Selvam et al., 2012). Moreover, novel sulfonamide derivatives exhibited cytotoxic activities against cancer cell lines, suggesting dual utility in antimicrobial and anticancer strategies (Ghorab et al., 2015).
properties
IUPAC Name |
2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClFN3O4S/c21-13-7-8-18-16(10-13)20(15-5-1-2-6-17(15)22)24-25(30(18,27)28)12-19(26)23-11-14-4-3-9-29-14/h1-10H,11-12H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJPMUFSPSTVJJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN(S(=O)(=O)C3=C2C=C(C=C3)Cl)CC(=O)NCC4=CC=CO4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClFN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.